C22:2 methyl ester CAS 61012-47-3 molecular weight and formula
C22:2 methyl ester CAS 61012-47-3 molecular weight and formula
An In-Depth Technical Guide to cis-13,16-Docosadienoic Acid Methyl Ester (C22:2 ME)
Introduction
cis-13,16-Docosadienoic acid methyl ester, identified by the CAS number 61012-47-3, is a significant long-chain polyunsaturated fatty acid methyl ester (FAME).[1] As the methyl ester derivative of docosadienoic acid, a naturally occurring ω-6 polyunsaturated fatty acid (PUFA), this compound serves as a crucial biochemical reagent and a standard for research in lipidomics and related life sciences.[1] Its structure, featuring two cis double bonds, imparts specific physical and chemical properties that are of interest in both industrial and academic research, particularly in studies concerning fatty acids and their metabolic derivatives. This guide provides a comprehensive overview of its molecular characteristics, synthesis, and analytical validation.
Core Molecular and Physical Properties
A thorough understanding of the fundamental properties of cis-13,16-docosadienoic acid methyl ester is essential for its application in research and development. This compound is characterized by a long acyl chain of 22 carbons with two points of unsaturation, which dictates its physical state and solubility.
| Property | Value | Source |
| CAS Number | 61012-47-3 | [1][2] |
| Molecular Formula | C23H42O2 | [1][2][3] |
| Molecular Weight | 350.58 g/mol | [1][2][3][4][5] |
| Synonyms | Methyl cis-13,16-docosadienoate, (13Z,16Z)-Methyl docosa-13,16-dienoate, C22:2n6 13,16-Docosadienoic acid methyl ester | [1] |
| Physical Form | Liquid | |
| Storage Temperature | -20°C | [1] |
| Solubility | Soluble in DMF, DMSO, and Ethanol | [1] |
Docosadienoic acid, the parent fatty acid, is an agonist for the free fatty acid receptor 4 (FFAR4, also known as GPR120) and plays a role in inhibiting ghrelin secretion.[1] The esterified form is commonly used for analytical purposes due to its increased volatility and stability, making it suitable for gas chromatography.[6][7]
Synthesis and Purification: From Fatty Acid to Methyl Ester
The conversion of free fatty acids (FFAs) into their corresponding fatty acid methyl esters (FAMEs) is a cornerstone of lipid analysis and biodiesel production.[6][8] This process, known as esterification or transesterification, enhances the volatility of the fatty acids, a critical requirement for gas chromatographic analysis.[7]
Principle of Synthesis: Acid-Catalyzed Esterification
The most common laboratory-scale synthesis of FAMEs from free fatty acids involves an acid-catalyzed esterification reaction with methanol.[9] The presence of a catalyst, such as boron trichloride (BCl3) or sulfuric acid (H2SO4), is crucial as it protonates the carboxyl group, significantly increasing its reactivity towards the alcohol.[10]
The general workflow for the synthesis and subsequent purification of C22:2 methyl ester is outlined below:
Caption: Workflow for the synthesis and purification of C22:2 methyl ester.
Detailed Experimental Protocol for Esterification
This protocol is a generalized procedure and may require optimization based on specific sample matrices and desired purity.
-
Sample Preparation: Weigh 1-25 mg of cis-13,16-docosadienoic acid into a micro reaction vessel. If the sample is in an aqueous solution, it should first be evaporated to dryness.
-
Reagent Addition: Add 2 mL of a 12% w/w solution of boron trichloride in methanol to the reaction vessel. For samples with potential moisture, a water scavenger can be added.
-
Reaction: Heat the vessel at 60°C for approximately 5-10 minutes. The optimal reaction time should be determined empirically by analyzing aliquots at different time points.
-
Workup and Extraction: After cooling the reaction mixture to room temperature, add 1 mL of water and 1 mL of a non-polar solvent like hexane. Shake the vessel vigorously to ensure the FAMEs are extracted into the organic layer.
-
Purification: Allow the layers to separate. Carefully transfer the upper organic layer to a new vial. To remove any residual water, the organic layer can be passed through a small column of anhydrous sodium sulfate or by adding the drying agent directly to the vial. The resulting solution contains the purified C22:2 methyl ester ready for analysis.
Analytical Characterization: Validating Identity and Purity
High-resolution gas chromatography (GC) is the primary technique for the analysis of FAMEs.[11] When coupled with a mass spectrometer (GC-MS), it allows for the definitive identification and quantification of the compound.
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
The analysis of FAMEs by GC-MS is essential for confirming the molecular weight and structure, as well as assessing the purity of the synthesized product. Fatty acids are typically derivatized to FAMEs before GC-MS analysis because the underivatized forms are highly polar and can lead to poor chromatographic performance.[12]
The general workflow for the analytical validation is as follows:
Caption: General workflow for the GC-MS analysis of C22:2 methyl ester.
Key Considerations for GC-MS Analysis
-
Column Selection: The choice of the capillary column is critical for separating complex mixtures of FAMEs, especially for resolving isomers.[7][11]
-
Ionization Technique: While Electron Ionization (EI) is commonly used, it can cause extensive fragmentation of FAMEs.[12] Positive Chemical Ionization (PCI) is a softer ionization technique that can result in a more prominent molecular ion peak, aiding in molecular weight confirmation.[12]
-
Isotope Labeling: For distinguishing between naturally present FAMEs and those derived from FFAs in a sample, isotope-labeling derivatization with deuterated methanol (CD3OD) can be employed.[13]
The successful analysis will yield a chromatogram showing a peak at a specific retention time corresponding to C22:2 methyl ester and a mass spectrum that confirms its molecular weight of 350.58 g/mol .
Applications and Significance
cis-13,16-Docosadienoic acid methyl ester serves as a vital reference standard for the quantitative analysis of this fatty acid in various biological and industrial samples.[4] Its applications extend to:
-
Lipidomics Research: As a standard for identifying and quantifying C22:2 in complex lipid profiles of cells, tissues, and organisms.
-
Food Science: For the nutritional analysis of fats and oils.[11]
-
Biofuel Research: As a component of biodiesel, understanding its properties is relevant to improving fuel quality.[8]
Conclusion
cis-13,16-Docosadienoic acid methyl ester (CAS 61012-47-3) is a polyunsaturated fatty acid methyl ester with a molecular formula of C23H42O2 and a molecular weight of 350.58 g/mol .[1][14][2][3] Its synthesis via acid-catalyzed esterification and subsequent analysis by GC-MS are well-established methodologies that are fundamental to its use as a research chemical. This guide provides the core technical information required by researchers and scientists working with this important lipid molecule.
References
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Sukhija, S., et al. (2007). direct method for fatty acid methyl ester synthesis: Application to wet meat tissues, oils, and feedstuffs. Journal of Animal Science. [Link]
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LabRulez GCMS. (2023). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). [Link]
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LCGC International. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. [Link]
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Shimadzu. (2021). Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. [Link]
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Shimadzu. (2022). GC-MS-Based Evaluation of Fatty Acid Composition in Microalgae. [Link]
- Canakci, M., & Van Gerpen, J. (2002). Method of converting free fatty acids to fatty acid methyl esters with small excess of methanol. U.S.
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Restek. (2020). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). [Link]
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Wikipedia. Fatty acid methyl ester. [Link]
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PubChem. cis-13,16-Docosadienoic acid methyl ester. [Link]
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